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Compound of Interest

Compound Name: Cdk2-IN-30

Cat. No.: B15587124 Get Quote

An In-depth Technical Guide to Cdk2-IN-30
For Researchers, Scientists, and Drug Development Professionals

Abstract
Cdk2-IN-30 is a potent and specific inhibitor of Cyclin-Dependent Kinase 2 (CDK2), a key

regulator of cell cycle progression. This document provides a comprehensive technical

overview of Cdk2-IN-30, including its chemical structure, mechanism of action, and available

quantitative data. Detailed experimental protocols for assessing its activity and its role within

the CDK2 signaling pathway are also presented to facilitate further research and drug

development efforts.

Chemical Structure and Properties
Cdk2-IN-30 is a small molecule inhibitor with the following chemical properties:
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Property Value

Chemical Formula C₁₈H₂₅N₇O₃S

Molecular Weight 419.50 g/mol

CAS Number 2640038-22-6

SMILES
CCOC1=C(C2=CNN=C2)C=CN3C1=NC(N[C@

@H]4--INVALID-LINK--C)=N3

IC₅₀ ≤20 nM for CDK2[1]

Mechanism of Action
Cdk2-IN-30 functions as an ATP-competitive inhibitor of CDK2. By binding to the ATP-binding

pocket of the CDK2 enzyme, it prevents the phosphorylation of key substrates required for cell

cycle progression, particularly at the G1/S phase transition.[2][3] This inhibition leads to cell

cycle arrest and can induce apoptosis in cancer cells where CDK2 is often overactive. The

primary mechanism involves blocking the phosphorylation of the Retinoblastoma (Rb) protein,

which in its hypophosphorylated state, remains bound to the E2F transcription factor, thereby

preventing the expression of genes necessary for DNA replication.[4]

The CDK2 Signaling Pathway
CDK2 is a central node in the cell cycle signaling network. Its activity is tightly regulated by the

binding of cyclins (primarily Cyclin E and Cyclin A) and by phosphorylation events. The

pathway diagram below illustrates the key components and interactions within the CDK2

signaling cascade and the point of intervention for Cdk2-IN-30.
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CDK2 Signaling Pathway and Inhibition by Cdk2-IN-30.

Experimental Protocols
In Vitro Kinase Assay for IC₅₀ Determination
This protocol outlines a general method for determining the half-maximal inhibitory

concentration (IC₅₀) of Cdk2-IN-30 against CDK2 using a luminescence-based kinase assay.

Workflow Diagram:
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Start

Prepare Reagents:
- CDK2/Cyclin A or E

- Kinase Buffer
- ATP

- Substrate (e.g., Histone H1)
- Cdk2-IN-30 serial dilutions

Add to 96-well plate:
1. Cdk2-IN-30 dilutions

2. CDK2/Cyclin complex
3. Substrate

Initiate reaction by adding ATP

Incubate at 30°C for 30-60 min

Stop reaction and measure remaining ATP
(e.g., using Kinase-Glo® reagent)

Measure luminescence

Calculate IC₅₀ using dose-response curve

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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